Cas no 25915-36-0 (2-Hydroxy-5-methylhexanoic acid)

• Product Name: 2-Hydroxy-5-methylhexanoic acid
• CAS No: 25915-36-0
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 5785134
• PubChem ID: 19437215
• Update Time: 2024-03-01

2-Hydroxy-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-methylhexanoic acid
• SCHEMBL406554
• CS-0237492
• EN300-1843869
• AKOS006377052
• Hexanoic acid, 2-hydroxy-5-methyl-
• 25915-36-0
• 2-Hydroxy-5-methylhexanoic acid

• Inchi： 1S/C7H14O3/c1-5(2)3-4-6(8)7(9)10/h5-6,8H,3-4H2,1-2H3,(H,9,10)
• InChI Key： PFEZQIWIVSFGSC-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CCC(C)C

Computed Properties

• Exact Mass: 146.094294304g/mol
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.067±0.06 g/cm3(Predicted)
• Melting Point: 60 °C
• Boiling Point: 150 °C(Press: 16 Torr)
• pka: 3.86±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids